Cas no 2227714-03-4 ((2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2227714-03-4
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 5930568
• PubChem ID: 165637621
• Update Time: 2025-06-22

(2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol
• 2227714-03-4
• (2R)-2-amino-2-[3-(pentafluoroethyl)phenyl]ethan-1-ol
• EN300-1972309

• Inchi： 1S/C10H10F5NO/c11-9(12,10(13,14)15)7-3-1-2-6(4-7)8(16)5-17/h1-4,8,17H,5,16H2/t8-/m0/s1
• InChI Key： FRYDEPNUYYRMKM-QMMMGPOBSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)[C@H](CO)N)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol

Introduction to (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol (CAS No. 2227714-03-4)

Compound (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol, identified by its CAS number 2227714-03-4, is a specialized molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of chiral amines that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol incorporates a pentafluoroethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of this fluorinated moiety has been extensively studied in the development of bioactive molecules, particularly in the quest to improve pharmacokinetic profiles. The stereochemistry at the chiral center, indicated by the (R) configuration, plays a crucial role in determining the biological activity and selectivity of the compound.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate receptor interactions and enhance drug efficacy. Research has demonstrated that the introduction of fluorine atoms can lead to improved solubility, reduced metabolic degradation, and increased bioavailability. The specific arrangement of atoms in (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol suggests potential applications in the design of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are frequently implicated in diseases such as cancer. The pentafluoroethyl group and the amine functionality provide a framework for designing molecules that can selectively inhibit specific kinases without affecting others. This selectivity is essential for minimizing side effects and improving patient outcomes.

Furthermore, the structural features of (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol make it an attractive candidate for further derivatization. Medicinal chemists often use such compounds as starting points for synthesizing libraries of analogs with tailored properties. By modifying various functional groups or introducing additional substituents, researchers can explore new chemical space and identify more potent and selective drug candidates.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions and protective group strategies. The synthesis must be carefully controlled to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in synthetic methodologies have made it possible to produce complex molecules like (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol with greater efficiency and precision.

In conclusion, (2R)-2-amino-2-3-(pentafluoroethyl)phenylethan-1-ol (CAS No. 2227714-03-4) represents a promising entity in pharmaceutical research. Its unique structural features, including the pentafluoroethyl group and chiral center, offer numerous possibilities for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug discovery efforts.